Cas no 2034548-86-0 (N-{pyrazolo[1,5-a]pyridin-5-yl}benzenesulfonamide)

• Product Name: N-{pyrazolo[1,5-a]pyridin-5-yl}benzenesulfonamide
• CAS No: 2034548-86-0
• MF: C₁₃H₁₁N₃O₂S
• MW: 273.310341119766
• CID: 5358900
• Update Time: 2025-06-08

N-{pyrazolo[1,5-a]pyridin-5-yl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-pyrazolo[1,5-a]pyridin-5-ylbenzenesulfonamide
• N-{pyrazolo[1,5-a]pyridin-5-yl}benzenesulfonamide

• Inchi： 1S/C13H11N3O2S/c17-19(18,13-4-2-1-3-5-13)15-11-7-9-16-12(10-11)6-8-14-16/h1-10,15H
• InChI Key： YFVQFDLCEMLEGA-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CN3N=CC=C3C=2)(=O)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{pyrazolo[1,5-a]pyridin-5-yl}benzenesulfonamide

Recent Advances in the Study of N-{pyrazolo[1,5-a]pyridin-5-yl}benzenesulfonamide (CAS: 2034548-86-0)

The compound N-{pyrazolo[1,5-a]pyridin-5-yl}benzenesulfonamide (CAS: 2034548-86-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its pyrazolo[1,5-a]pyridine scaffold, has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of N-{pyrazolo[1,5-a]pyridin-5-yl}benzenesulfonamide derivatives to enhance their biological activity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the benzenesulfonamide moiety could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study highlighted the compound's potential as an inhibitor of key enzymes such as cyclooxygenase-2 (COX-2), suggesting its applicability in the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, N-{pyrazolo[1,5-a]pyridin-5-yl}benzenesulfonamide has shown promise in oncology research. A preclinical study conducted by a team at the National Cancer Institute (2024) revealed that the compound exhibits potent inhibitory effects on certain kinase enzymes implicated in tumor growth and metastasis. The study utilized in vitro and in vivo models to demonstrate the compound's ability to induce apoptosis in cancer cells while sparing normal cells, underscoring its potential as a targeted therapy.

Further investigations into the pharmacokinetics and toxicity profile of N-{pyrazolo[1,5-a]pyridin-5-yl}benzenesulfonamide have been conducted to assess its suitability for clinical development. A recent pharmacokinetic study (2024) reported favorable absorption and distribution properties, with the compound demonstrating good oral bioavailability in animal models. Toxicity studies indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings support the continued exploration of this compound as a candidate for further drug development.

The structural versatility of N-{pyrazolo[1,5-a]pyridin-5-yl}benzenesulfonamide has also been exploited in the design of novel drug conjugates. Researchers have successfully coupled the compound with other pharmacophores to create hybrid molecules with enhanced therapeutic efficacy. For instance, a recent study (2024) reported the synthesis of a conjugate combining N-{pyrazolo[1,5-a]pyridin-5-yl}benzenesulfonamide with a known anticancer agent, resulting in a synergistic effect that improved tumor suppression in murine models.

In conclusion, N-{pyrazolo[1,5-a]pyridin-5-yl}benzenesulfonamide (CAS: 2034548-86-0) represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities, coupled with its favorable pharmacokinetic properties, make it a valuable candidate for further research. Future studies should focus on optimizing its structure-activity relationships and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.